Cas no 207919-03-7 (N-4-Chloro-3-(trifluoromethyl)phenylthiourea)

• Product Name: N-4-Chloro-3-(trifluoromethyl)phenylthiourea
• CAS No: 207919-03-7
• MF: C₈H₆ClF₃N₂S
• MW: 254.659849643707
• MDL: MFCD00041182
• CID: 92377
• PubChem ID: 2778319
• Update Time: 2025-10-05

N-4-Chloro-3-(trifluoromethyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-trifluoromethyl)phenylthiourea
• (4-Chloro-3-trifluoromethyl-phenyl)-thiourea
• [4-chloro-3-(trifluoromethyl)phenyl]thiourea
• 1-[4-Chloro-3-(trifluoromethyl)phenyl]-2-thiourea
• 4-chloro-3-trifluoromethyl-phenylthiourea
• 207919-03-7
• Thiourea, N-[4-chloro-3-(trifluoromethyl)phenyl]-
• CS-0318318
• 1P-104
• N-[4-chloro-3-(trifluoromethyl)phenyl]thiourea
• SCHEMBL3534970
• A814902
• 1-(4-Chloro-3-(trifluoromethyl)phenyl)thiourea
• DTXSID30380862
• AKOS005083312
• FT-0604751
• [4-chloro-3-(trifluoromethyl)phenyl]thiourea;1-(4-Chloro-3-(trifluoromethyl)phenyl)thiourea
• MFCD00041182
• 4-chloro-3-(trifluoromethyl)phenylthiourea
• 1-[4-Chloro-3-(trifluoromethyl)phenyl]thiourea
• N-4-Chloro-3-(trifluoromethyl)phenylthiourea

• MDL： MFCD00041182
• Inchi： 1S/C8H6ClF3N2S/c9-6-2-1-4(14-7(13)15)3-5(6)8(10,11)12/h1-3H,(H3,13,14,15)
• InChI Key： FVOYDWBFLHIQSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC(N)=S

Computed Properties

• Exact Mass: 253.98900
• Monoisotopic Mass: 253.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.562
• Melting Point: 142-144°C
• Boiling Point: 301.4°C at 760 mmHg
• Flash Point: 136.1°C
• Refractive Index: 1.61
• PSA: 70.14000
• LogP: 3.78760
• Solubility: Insoluble in water

N-4-Chloro-3-(trifluoromethyl)phenylthiourea Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：2811
• Safety Instruction： S22-S36/37
• HazardClass：6.1
• PackingGroup：III
• Safety Term：S22;S36/37
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-4-Chloro-3-(trifluoromethyl)phenylthiourea

Comprehensive Overview of N-4-Chloro-3-(trifluoromethyl)phenylthiourea (CAS No. 207919-03-7)

N-4-Chloro-3-(trifluoromethyl)phenylthiourea (CAS No. 207919-03-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique thiourea backbone and chloro-trifluoromethylphenyl substituent, exhibits remarkable properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and functional efficacy.

The molecular structure of N-4-Chloro-3-(trifluoromethyl)phenylthiourea features a phenylthiourea core, which is known for its ability to form hydrogen bonds and interact with biological targets. The presence of the chloro and trifluoromethyl groups enhances its electronic and steric properties, making it a promising candidate for drug discovery and agrochemical formulations. Recent studies have highlighted its role in the development of novel enzyme inhibitors and pesticides, aligning with the growing demand for sustainable and efficient chemical solutions.

In the context of current trends, N-4-Chloro-3-(trifluoromethyl)phenylthiourea is often discussed alongside topics such as green chemistry and precision agriculture. These areas emphasize the need for environmentally friendly and highly targeted chemical agents. The compound's ability to act as a ligand or building block in catalytic processes has also sparked interest in the field of organocatalysis, where researchers seek to minimize waste and improve reaction efficiencies. Such applications are particularly relevant in light of global efforts to reduce the environmental impact of chemical manufacturing.

From a synthetic perspective, N-4-Chloro-3-(trifluoromethyl)phenylthiourea is typically prepared through the reaction of 4-chloro-3-(trifluoromethyl)aniline with thiophosgene or its equivalents. This method ensures high yield and purity, which are critical for its subsequent use in pharmaceutical intermediates or material science applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and assess its quality, ensuring compliance with industry standards.

The compound's stability under various conditions makes it suitable for long-term storage and transportation, a factor that is increasingly important in global supply chains. Additionally, its compatibility with high-throughput screening platforms has made it a favorite among researchers working on drug discovery projects. As the demand for small-molecule therapeutics continues to rise, N-4-Chloro-3-(trifluoromethyl)phenylthiourea is poised to play a pivotal role in the development of next-generation treatments.

In summary, N-4-Chloro-3-(trifluoromethyl)phenylthiourea (CAS No. 207919-03-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and functional properties make it a valuable asset in medicinal chemistry, agrochemical research, and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point of innovation and discovery in the years to come.